Cas no 918810-26-1 (Benzonitrile, 2-(ethylthio)-5-nitro-)

• Product Name: Benzonitrile, 2-(ethylthio)-5-nitro-
• CAS No: 918810-26-1
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 770722
• PubChem ID: 57448181
• Update Time: 2025-04-19

Benzonitrile, 2-(ethylthio)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(ethylthio)-5-nitro-
• 2-ethylsulfanyl-5-nitrobenzonitrile
• 918810-26-1
• 2-(Ethylsulfanyl)-5-nitrobenzonitrile
• FBAHGERYHGWACZ-UHFFFAOYSA-N
• SCHEMBL2544574
• 2-(Ethylthio)-5-nitrobenzonitrile
• DTXSID10726547

• Inchi： 1S/C9H8N2O2S/c1-2-14-9-4-3-8(11(12)13)5-7(9)6-10/h3-5H,2H2,1H3
• InChI Key： FBAHGERYHGWACZ-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.03064868g/mol
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.9Ų